![molecular formula C11H9ClN2 B8332630 2-Chloro-3-cyclopropyl-[1,8]naphthyridine](/img/structure/B8332630.png)
2-Chloro-3-cyclopropyl-[1,8]naphthyridine
Cat. No. B8332630
M. Wt: 204.65 g/mol
InChI Key: FECVBGPXYHZWGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH:1]1([c:4]2[c:5]([OH:14])[n:6][c:7]3[n:8][cH:9][cH:10][cH:11][c:12]3[cH:13]2)[CH2:2][CH2:3]1.[O:20]=[CH:21][N:22]([CH3:23])[CH3:24].[P:15]([Cl:16])([Cl:17])([Cl:18])=[O:19]>>[CH:1]1([c:4]2[c:5]([Cl:17])[n:6][c:7]3[n:8][cH:9][cH:10][cH:11][c:12]3[cH:13]2)[CH2:2][CH2:3]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1nc2ncccc2cc1C1CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1nc2ncccc2cc1C1CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
